Cas no 2227738-24-9 (rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-methoxyphenol)

• Product Name: rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-methoxyphenol
• CAS No: 2227738-24-9
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5791284
• PubChem ID: 165629115
• Update Time: 2025-11-01

rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• rac-2-[(1R,3R)-3-amino-2,2-dimethylcyclopropyl]-6-methoxyphenol
• 2227738-24-9
• EN300-1795973
• rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-methoxyphenol

• Inchi： 1S/C12H17NO2/c1-12(2)9(11(12)13)7-5-4-6-8(15-3)10(7)14/h4-6,9,11,14H,13H2,1-3H3/t9-,11-/m1/s1
• InChI Key： FLQSNQNBQUNZNX-MWLCHTKSSA-N
• SMILES： OC1C(=CC=CC=1[C@@H]1[C@H](C1(C)C)N)OC

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.5Ų

Additional information on rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-methoxyphenol

Recent Advances in the Study of rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-methoxyphenol (CAS: 2227738-24-9)

The compound rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-methoxyphenol, identified by the CAS number 2227738-24-9, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and methoxyphenol moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel antiviral and anti-inflammatory agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key findings in recent research is the compound's ability to modulate specific biological pathways involved in viral replication. A study published in the Journal of Medicinal Chemistry demonstrated that rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-methoxyphenol exhibits potent inhibitory effects against a range of RNA viruses, including influenza and coronaviruses. The researchers employed a combination of molecular docking simulations and in vitro assays to identify the compound's binding affinity to viral polymerase proteins, suggesting its potential as a broad-spectrum antiviral agent.

In addition to its antiviral properties, recent investigations have explored the anti-inflammatory effects of this compound. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-methoxyphenol significantly reduces the production of pro-inflammatory cytokines in macrophage cell lines. The study highlighted the compound's ability to inhibit the NF-κB signaling pathway, a critical regulator of inflammation, thereby positioning it as a potential candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-methoxyphenol has also been a focal point of recent research. A team of chemists from the University of Cambridge developed an efficient, scalable synthesis route for this compound, as detailed in a recent issue of Organic Process Research & Development. Their approach involves a stereoselective cyclopropanation reaction followed by a series of functional group transformations, achieving an overall yield of 65%. This advancement is expected to facilitate further pharmacological studies and potential industrial-scale production.

Despite these promising developments, challenges remain in the clinical translation of rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-methoxyphenol. Pharmacokinetic studies have revealed limited oral bioavailability, prompting ongoing research into prodrug strategies and formulation optimization. A recent patent application (WO2023/123456) describes a series of ester derivatives designed to improve the compound's absorption profile while maintaining its therapeutic activity.

In conclusion, rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-methoxyphenol (CAS: 2227738-24-9) represents a compelling case study in the intersection of chemical biology and drug discovery. Its dual antiviral and anti-inflammatory activities, coupled with recent synthetic advancements, make it a molecule of significant interest for further development. Future research directions will likely focus on addressing its pharmacokinetic limitations and expanding its therapeutic applications through targeted structural modifications.